molecular formula C6H12Cl2N4O2 B140599 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide CAS No. 127158-46-7

1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide

Cat. No.: B140599
CAS No.: 127158-46-7
M. Wt: 243.09 g/mol
InChI Key: SXBPVGJLMLWEAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide, also known as this compound, is a useful research compound. Its molecular formula is C6H12Cl2N4O2 and its molecular weight is 243.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Semicarbazides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

127158-46-7

Molecular Formula

C6H12Cl2N4O2

Molecular Weight

243.09 g/mol

IUPAC Name

1-(2-chloroethyl)-3-[2-chloroethyl(methyl)amino]-1-nitrosourea

InChI

InChI=1S/C6H12Cl2N4O2/c1-11(4-2-7)9-6(13)12(10-14)5-3-8/h2-5H2,1H3,(H,9,13)

InChI Key

SXBPVGJLMLWEAP-UHFFFAOYSA-N

SMILES

CN(CCCl)NC(=O)N(CCCl)N=O

Canonical SMILES

CN(CCCl)NC(=O)N(CCCl)N=O

127158-46-7

Synonyms

1-MCNCS
1-methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide

Origin of Product

United States

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